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Compound of Interest

Compound Name: Boc-D-HomoSec(pMeBzl)-OH

Cat. No.: B15250402 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research and

development use only. It is not a substitute for a formal Safety Data Sheet (SDS). Boc-D-
HomoSec(pMeBzl)-OH is a chemical for research use and may have unknown hazards. All

handling should be performed by trained personnel in a controlled laboratory environment. A

thorough risk assessment should be conducted before any use.

Introduction
Boc-D-HomoSec(pMeBzl)-OH, also known as Boc-(R)-4-methylbenzyl Homoselenocysteine,

is a derivative of the amino acid homoselenocysteine used in peptide synthesis and other

areas of chemical research. Due to the presence of selenium, this compound and its

byproducts may have significant toxicity. This guide provides a summary of available

information and general best practices for its safe handling and use.

Chemical and Physical Properties
Limited public information is available for the detailed physical and chemical properties of this

compound. The following table summarizes data gathered from chemical suppliers.
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Property Value Source

Synonym
Boc-(R)-4-methylbenzyl

Homoselenocysteine
[1]

Molecular Formula C17H25NO4Se [1][2]

Molecular Weight 386.3 g/mol [1][2]

CAS Number 2044709-66-0 -

SMILES Code
O=C(O)--INVALID-LINK--

CC[Se]CC1=CC=C(C)C=C1
[3]

Note: Properties such as melting point, boiling point, and solubility are not consistently reported

in publicly available sources. These should be determined experimentally under controlled

conditions if required.

Hazard Identification and Safety Precautions
As of the date of this document, specific GHS hazard classifications for Boc-D-
HomoSec(pMeBzl)-OH are not readily available from public sources. However, based on its

structure containing an organoselenium moiety, it should be handled as a potentially hazardous

substance.

General Handling Precautions:

Engineering Controls: Use this compound within a certified chemical fume hood to minimize

inhalation exposure.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Wear nitrile or other chemically resistant gloves. Double-gloving is

recommended.

Skin and Body Protection: A lab coat is required. Ensure full coverage of exposed skin.
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Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Storage and Transportation
Proper storage is crucial to maintain the integrity of the compound and ensure safety.

Condition Recommendation Source

Storage Temperature

Requires cold-chain

transportation and storage.

Specific temperature ranges

should be confirmed with the

supplier.

[3]

Storage Conditions

Store in a tightly sealed

container in a cool, dry, and

well-ventilated area. Protect

from light and moisture.

General Best Practice

Experimental Protocols: General Handling of a Solid
Reagent
The following is a generalized protocol for handling Boc-D-HomoSec(pMeBzl)-OH powder in a

research setting. This should be adapted to specific experimental needs and institutional safety

policies.

Preparation:

Ensure the chemical fume hood is operational and the work area is clean and free of

clutter.

Assemble all necessary equipment (spatulas, weigh boats, glassware, etc.) inside the

fume hood.

Don appropriate PPE as described in Section 3.
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Weighing:

Allow the container of Boc-D-HomoSec(pMeBzl)-OH to equilibrate to room temperature

before opening to prevent condensation.

Carefully open the container inside the fume hood.

Use a clean, designated spatula to transfer the desired amount of powder to a weigh boat

on a tared analytical balance.

Avoid creating dust. If any powder is spilled, clean it up immediately following institutional

guidelines for hazardous chemical spills.

Dissolution:

Transfer the weighed powder to the reaction vessel.

Add the desired solvent slowly to dissolve the compound.

Post-Handling:

Securely cap the original container and any vessels containing the compound.

Clean all equipment that came into contact with the chemical.

Dispose of all waste (gloves, weigh boats, etc.) in a designated hazardous waste

container.

Wash hands thoroughly.

Diagrams
The following diagram illustrates a general workflow for the safe handling of a research

chemical like Boc-D-HomoSec(pMeBzl)-OH.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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HomoSec(pMeBzl)-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15250402#boc-d-homosec-pmebzl-oh-safety-and-
handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15250402?utm_src=pdf-body-img
https://www.benchchem.com/product/b15250402?utm_src=pdf-custom-synthesis
https://chempep.com/product/boc-d-homosecpmebzl-oh/
https://chempep.com/product/boc-homosecpmebzl-oh/
https://www.bldpharm.com/products/1951433-73-0.html
https://www.benchchem.com/product/b15250402#boc-d-homosec-pmebzl-oh-safety-and-handling-guidelines
https://www.benchchem.com/product/b15250402#boc-d-homosec-pmebzl-oh-safety-and-handling-guidelines
https://www.benchchem.com/product/b15250402#boc-d-homosec-pmebzl-oh-safety-and-handling-guidelines
https://www.benchchem.com/product/b15250402#boc-d-homosec-pmebzl-oh-safety-and-handling-guidelines
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15250402?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15250402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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